N-(2-methoxy-4-nitrophenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H19N3O6S/c1-27-17-12-14(21(23)24)6-9-16(17)19-18(22)13-4-7-15(8-5-13)28(25,26)20-10-2-3-11-20/h4-9,12H,2-3,10-11H2,1H3,(H,19,22)
• InChI Key: WYCARTHECRRUDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C18H19N3O6S
• Molecular Weight: 405.4 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as MNPSB and is a white to yellow crystalline powder. MNPSB has been synthesized through various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been studied extensively.

Scientific Research Applications

Amidine Protection for Solution Phase Library Synthesis

The application of reagents for the N-protection of amidinonaphthol, which shares structural similarities with "N-(2-methoxy-4-nitrophenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide," has been demonstrated to be well-suited for the multiparallel solution phase synthesis of substituted benzamidines. This process highlights the potential for creating diverse chemical libraries for further research applications, such as drug discovery and development (Bailey et al., 1999).

Corrosion Inhibition Studies

Research on N-Phenyl-benzamide derivatives, which include structural functionalities akin to the compound , demonstrates their application in corrosion inhibition for mild steel in acidic conditions. This suggests potential applications of related benzamide derivatives in materials science, particularly in enhancing the longevity and durability of metals in corrosive environments (Mishra et al., 2018).

Anticancer Evaluation

A series of N-(Pyridin-3-yl)benzamide derivatives, sharing a benzamide moiety with "N-(2-methoxy-4-nitrophenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide," have been synthesized and evaluated for anticancer activity. This indicates the potential therapeutic applications of structurally similar compounds in oncology, offering a pathway for the development of new anticancer agents (Mohan et al., 2021).

Synthesis and Cytotoxicity Studies

Research involving the synthesis of 6-pyrrolidinyl-2-(2-substituted phenyl)-4-quinazolinones, which incorporates pyrrolidinyl and benzamide functionalities, has shown significant cytotoxic effects against cancer cell lines. This highlights the relevance of incorporating such functional groups in the design of compounds for potential use in cancer treatment (Hour et al., 2007).